Cas no 2171201-03-7 (3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid
• CAS No: 2171201-03-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5972844
• PubChem ID: 165554611
• Update Time: 2025-06-25

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid
• 3-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidin-3-yl}propanoic acid
• 2171201-03-7
• EN300-1543763

• Inchi： 1S/C26H30N2O5/c1-16(2)24(25(31)28-13-17(14-28)11-12-23(29)30)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,11-15H2,1-2H3,(H,27,32)(H,29,30)/t24-/m0/s1
• InChI Key： YJJDBVSAOAHKNS-DEOSSOPVSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid

Compound CAS No. 2171201-03-7: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic Acid

The compound CAS No. 2171201-03-7, also known as 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidin-3-yl}propanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound belongs to the class of azetidin derivatives, which are cyclic amides with a four-membered ring structure. The molecule's structure includes a propanoic acid moiety, a fluoren-based protecting group, and a substituted butanoyl group, making it a versatile compound for various applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and stereo-specific synthesis. The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group indicates that this compound is likely used in peptide synthesis or as a protective agent in organic synthesis. Recent studies have highlighted the importance of such protecting groups in ensuring high yields and purity in complex molecule synthesis.

One of the most promising applications of this compound is in the development of novel therapeutic agents. The azetidine ring structure is known for its stability and bioavailability, making it an attractive scaffold for drug design. Researchers have explored the use of similar compounds in treating various diseases, including cancer and neurodegenerative disorders. For instance, studies published in 2023 have demonstrated that azetidine-based compounds can modulate key enzymes involved in cellular signaling pathways, offering new avenues for disease intervention.

In addition to its pharmacological applications, this compound has shown potential in materials science. The unique combination of functional groups in its structure allows for tailored properties, such as improved solubility or enhanced stability under physiological conditions. Recent advancements in computational chemistry have enabled researchers to predict the optimal conditions for synthesizing such molecules, further accelerating their development.

The use of the Fmoc group in this compound is particularly noteworthy, as it plays a critical role in peptide synthesis by protecting amino groups during solid-phase synthesis. This feature makes the compound highly valuable in biotechnological applications, where precise control over molecular structure is essential. Furthermore, the methylbutanoyl group adds complexity to the molecule, potentially enhancing its interaction with biological targets.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. The use of efficient catalysts and recyclable solvents can minimize waste and reduce the environmental footprint associated with its production. As sustainability becomes a priority in chemical research, compounds like CAS No. 2171201-03-7 represent a step forward in creating eco-friendly solutions.

In conclusion, CAS No. 2171201-03-7 stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in pharmacology, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge will undoubtedly grow.